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Compound of Interest

Compound Name: WAY-200070

Cat. No.: B1683082 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper handling and

disposal of WAY-200070, a potent and selective estrogen receptor β (ERβ) agonist. Developed

for researchers, scientists, and drug development professionals, this guide offers procedural,

step-by-step instructions to ensure safe laboratory practices and environmental protection.

Essential Safety & Handling Information
WAY-200070 is a synthetic, nonsteroidal compound that requires careful handling to minimize

exposure and prevent environmental contamination. While a comprehensive Safety Data Sheet

(SDS) from the manufacturer, such as Cayman Chemical, should always be consulted, the

following summary provides key data points.

Physical and Chemical Properties
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Property Value

Chemical Name
7-bromo-2-(4-hydroxyphenyl)-1,3-benzoxazol-5-

ol

Molecular Formula C₁₃H₈BrNO₃

Molecular Weight 306.1 g/mol

Appearance A crystalline solid

Solubility
Soluble in DMF (33 mg/ml), DMSO (20 mg/ml),

and Ethanol (33 mg/ml)

Storage Store at -20°C

Hazard Identification
The Safety Data Sheet from Cayman Chemical for WAY-200070 indicates the following

hazards:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

It is imperative to wear appropriate Personal Protective Equipment (PPE), including safety

glasses, gloves, and a lab coat, when handling this compound. All work should be conducted in

a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures
The disposal of WAY-200070 and its contaminated materials must be carried out in accordance

with local, state, and federal regulations. The following is a general procedural guide for

research laboratories.

Step 1: Segregation of Waste
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Properly segregate waste containing WAY-200070 from other laboratory waste streams.

Designate a specific, clearly labeled hazardous waste container for all materials

contaminated with WAY-200070.

Step 2: Preparing Solid Waste
Unused or Expired Compound: Keep in its original, tightly sealed container.

Contaminated Labware: This includes items such as pipette tips, centrifuge tubes, and

gloves. Place these items in a designated, puncture-resistant, and leak-proof hazardous

waste container.

Spill Cleanup Materials: Any absorbent materials used to clean up spills of WAY-200070
should be collected and placed in the designated hazardous waste container.

Step 3: Preparing Liquid Waste
Unused Solutions: Collect all solutions containing WAY-200070 in a compatible, leak-proof,

and clearly labeled hazardous waste container. Do not mix with other chemical waste unless

compatibility has been confirmed.

Aqueous Solutions: While highly soluble in organic solvents, any aqueous solutions should

also be treated as hazardous waste.

Step 4: Labeling and Storage of Waste
Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name

"WAY-200070," and any other identifiers required by your institution's environmental health

and safety (EHS) department.

Indicate the primary hazards (e.g., "Toxic," "Irritant").

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until it is collected by trained EHS

personnel.

Step 5: Arranging for Disposal
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Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of WAY-200070 down the drain or in the regular trash.

Experimental Protocols: Signaling Pathway of WAY-
200070
WAY-200070 exerts its effects by selectively binding to and activating estrogen receptor β

(ERβ), a ligand-activated transcription factor.[1] Upon binding, the receptor undergoes a

conformational change, dimerizes, and translocates to the nucleus.[2] In the nucleus, the WAY-
200070/ERβ complex binds to specific DNA sequences known as estrogen response elements

(EREs) in the promoter regions of target genes, thereby modulating their transcription. This can

lead to a variety of cellular responses, including the regulation of cell growth, differentiation,

and function.
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Caption: WAY-200070 Signaling Pathway through Estrogen Receptor β.

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of WAY-200070 waste

in a laboratory setting.
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Caption: Workflow for the Proper Disposal of WAY-200070 Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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